Cas no 5495-81-8 (Benzoic acid,2-[[4-(3-methylbutyl)phenyl]thio]-)

• Product Name: Benzoic acid,2-[[4-(3-methylbutyl)phenyl]thio]-
• CAS No: 5495-81-8
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 385531
• PubChem ID: 2095925
• Update Time: 2025-04-19

Benzoic acid,2-[[4-(3-methylbutyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[4-(3-methylbutyl)phenyl]thio]-
• 1-piperazineacetamide, 4-ethyl-N-phenyl-
• 2-(4-ethylpiperazin-1-yl)-N-phenylacetamide
• 5495-81-8
• AKOS003342993
• DTXSID80366515
• SR-01000050875-1
• SR-01000050875
• CHEMBL4574980

• Inchi： 1S/C14H21N3O/c1-2-16-8-10-17(11-9-16)12-14(18)15-13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H,15,18)
• InChI Key： MLPIJNWZDVDTJS-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(CC)CC1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.16863
• Monoisotopic Mass: 247.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 427.5°Cat760mmHg
• Flash Point: 212.3°C
• Refractive Index: 1.567
• PSA: 35.58